Cas no 185910-72-9 ((3-Phenylpropyl)carbamic Acid Ethyl Ester)
(3-Phenylpropyl)carbamic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-phenylpropylcarbamate
- (3-Phenylpropyl)carbamic Acid Ethyl Ester
- ethyl N-(3-phenylpropyl)carbamate
- STK440210
- AKOS003290704
- (3-Phenylpropyl)carbamicAcidEthylEster
- DA-34055
- ethyl (3-phenylpropyl)carbamate
- Ethyl N-(3-Phenylpropyl)carbamate; N-(3-Phenylpropyl)carbamic Acid Ethyl Ester
- SCHEMBL11587943
- 185910-72-9
-
- Inchi: 1S/C12H17NO2/c1-2-15-12(14)13-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,13,14)
- InChI Key: BCKQSWQBXQAIBF-UHFFFAOYSA-N
- SMILES: O(CC)C(NCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 207.125928785Da
- Monoisotopic Mass: 207.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.3Ų
(3-Phenylpropyl)carbamic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P336255-100mg |
(3-Phenylpropyl)carbamic Acid Ethyl Ester |
185910-72-9 | 100mg |
$ 150.00 | 2023-09-06 | ||
| TRC | P336255-250mg |
(3-Phenylpropyl)carbamic Acid Ethyl Ester |
185910-72-9 | 250mg |
$ 293.00 | 2023-09-06 | ||
| TRC | P336255-1g |
(3-Phenylpropyl)carbamic Acid Ethyl Ester |
185910-72-9 | 1g |
$ 885.00 | 2023-09-06 | ||
| TRC | P336255-1000mg |
(3-Phenylpropyl)carbamic Acid Ethyl Ester |
185910-72-9 | 1g |
$884.00 | 2023-05-17 |
(3-Phenylpropyl)carbamic Acid Ethyl Ester Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (3-Phenylpropyl)carbamic Acid Ethyl Ester
Introduction to (3-Phenylpropyl)carbamic Acid Ethyl Ester and Its Significance in Modern Chemical Research
(3-Phenylpropyl)carbamic Acid Ethyl Ester, with the CAS number 185910-72-9, is a compound of considerable interest in the field of chemical and pharmaceutical research. This ester, derived from carbamic acid, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a phenyl group and a propyl chain in its molecular structure contributes to its versatility, enabling its application in multiple domains, including drug development and material science.
The compound's molecular formula, C11H13O2, underscores its role as an organic intermediate. The ester functionality not only influences its reactivity but also its solubility characteristics, making it adaptable for use in both aqueous and organic solvents. This adaptability is particularly advantageous in pharmaceutical formulations where solvent compatibility is critical for drug delivery systems.
In recent years, the interest in (3-Phenylpropyl)carbamic Acid Ethyl Ester has surged due to its potential applications in the synthesis of novel therapeutic agents. Researchers have been exploring its utility as a building block for more complex molecules, particularly those targeting neurological disorders. The phenyl group, known for its ability to modulate receptor binding affinity, has been a focal point in designing ligands that interact with specific neurotransmitter receptors.
One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. The carbamic acid moiety can serve as a scaffold for designing molecules that compete with natural substrates, thereby inhibiting enzymatic activity. This approach has been particularly fruitful in the quest to develop treatments for metabolic disorders and infections. For instance, derivatives of (3-Phenylpropyl)carbamic Acid Ethyl Ester have shown promise in inhibiting bacterial enzymes that are essential for their survival.
The synthesis of this compound involves a series of well-established organic reactions, including esterification and nucleophilic substitution. The process typically begins with the reaction of phenylpropylamine with diethyl carbonate under controlled conditions. This reaction yields the desired ester with high yield and purity, making it accessible for further derivatization. The ease of synthesis underscores its practicality as an intermediate in industrial-scale chemical processes.
Recent advancements in computational chemistry have further enhanced the understanding of (3-Phenylpropyl)carbamic Acid Ethyl Ester's properties. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These studies have been instrumental in predicting the pharmacokinetic behavior of compounds derived from this scaffold, thereby accelerating the drug discovery process.
The compound's potential extends beyond pharmaceutical applications. In material science, it has been explored as a precursor for polymers and coatings that exhibit enhanced mechanical and thermal properties. The phenyl group contributes to hydrophobicity, while the ester linkage allows for cross-linking reactions that strengthen material integrity. Such applications highlight the interdisciplinary relevance of (3-Phenylpropyl)carbamic Acid Ethyl Ester.
The safety profile of (3-Phenylpropyl)carbamic Acid Ethyl Ester is another area of interest. While preliminary studies suggest that it is relatively non-toxic at moderate concentrations, further research is needed to fully characterize its biological effects. Standard toxicological assessments are being conducted to evaluate its potential hazards and establish safe handling protocols. These studies are crucial for ensuring that the compound can be used effectively without posing risks to human health or the environment.
In conclusion, (3-Phenylpropyl)carbamic Acid Ethyl Ester stands as a testament to the ingenuity of modern chemical research. Its unique structural features and versatile reactivity make it a valuable asset in drug development and material science. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly significant role in advancing scientific and industrial progress.
185910-72-9 ((3-Phenylpropyl)carbamic Acid Ethyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)